Cas no 105321-53-7 (1-(4-chloro-3-methylphenyl)ethan-1-amine)

• Product Name: 1-(4-chloro-3-methylphenyl)ethan-1-amine
• CAS No: 105321-53-7
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 2111330
• PubChem ID: 4008430
• Update Time: 2023-11-24

1-(4-chloro-3-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)ethanamine
• 1-(4-chloro-3-methylphenyl)ethan-1-amine

• Inchi： 1S/C9H12ClN/c1-6-5-8(7(2)11)3-4-9(6)10/h3-5,7H,11H2,1-2H3
• InChI Key： ZZOSBFSBUHOOTJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Topological Polar Surface Area: 26